Cas no 68885-46-1 (Benzaldehyde, 3-methoxy-4-(methylthio)-)

• Product Name: Benzaldehyde, 3-methoxy-4-(methylthio)-
• CAS No: 68885-46-1
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• MDL: MFCD04973392
• CID: 392487
• PubChem ID: 14361746
• Update Time: 2025-10-28

Benzaldehyde, 3-methoxy-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-methoxy-4-(methylthio)-
• 3-methoxy-4-methylsulfanylbenzaldehyde
• 3-METHOXY-4-METHYLSULFANYL-BENZALDEHYDE,
• 3-methoxy-4-methylthiobenzaldehyde
• 3-Methoxy-4-methylsulfanyl-benzaldehyde
• 3-methoxy-4-(methylthio)benzaldehyde
• MFCD04973392
• 68885-46-1
• AB21299
• SCHEMBL9529019
• Z906125142
• 3-methoxy-4-(methylsulfanyl)benzaldehyde
• DTXSID90559370
• FT-0692204
• AKOS006230347
• CS-0252222
• EN300-59453
• A836279
• DA-20095

• MDL： MFCD04973392
• Inchi： 1S/C9H10O2S/c1-11-8-5-7(6-10)3-4-9(8)12-2/h3-6H,1-2H3
• InChI Key： ATXWTZIXTSLPMJ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 182.04000
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 2.22960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde, 3-methoxy-4-(methylthio)-

Benzaldehyde, 3-methoxy-4-(methylthio)- (CAS No. 68885-46-1): Properties, Applications, and Market Insights

Benzaldehyde, 3-methoxy-4-(methylthio)- (CAS No. 68885-46-1) is a specialized aromatic aldehyde with a unique molecular structure, combining methoxy and methylthio functional groups. This compound is gaining attention in various industries due to its distinct chemical properties and versatile applications. In this comprehensive guide, we will explore its physicochemical characteristics, industrial uses, and emerging trends in research and development.

The molecular formula of 3-methoxy-4-(methylthio)benzaldehyde is C9H10O2S, featuring a benzene ring substituted with an aldehyde group at position 1, a methoxy group at position 3, and a methylthio group at position 4. This arrangement contributes to its moderate volatility and characteristic aromatic odor, making it valuable in fragrance formulations. Recent studies highlight its potential as a flavor enhancer in food technology, particularly in creating complex savory profiles that align with current consumer preferences for umami-rich ingredients.

From a synthetic chemistry perspective, Benzaldehyde, 3-methoxy-4-(methylthio)- serves as a crucial intermediate in pharmaceutical manufacturing. Its reactive aldehyde group allows for diverse chemical transformations, enabling the synthesis of various heterocyclic compounds with biological activity. Researchers are particularly interested in its derivatives for their potential in developing new antioxidant agents, responding to the growing health and wellness market demand.

The compound's solubility profile makes it suitable for both organic and aqueous-phase reactions. It demonstrates good solubility in common organic solvents like ethanol, acetone, and dichloromethane, while being sparingly soluble in water. This property facilitates its use in green chemistry applications, where researchers are exploring more sustainable synthetic pathways. Recent patents indicate innovative uses in catalysis systems, particularly in asymmetric synthesis important for producing chiral pharmaceutical compounds.

In the agrochemical sector, derivatives of 3-methoxy-4-(methylthio)benzaldehyde show promise as plant growth regulators and eco-friendly pesticides. With increasing global focus on sustainable agriculture, this compound's potential to enhance crop yield while minimizing environmental impact aligns with current agricultural trends. Field trials suggest its metabolites may act as natural defense mechanism stimulants in plants, reducing the need for conventional chemical treatments.

The global market for Benzaldehyde, 3-methoxy-4-(methylthio)- is experiencing steady growth, driven by expanding applications in specialty chemicals. Market analysts project increased demand from the flavor and fragrance industry, where consumers are seeking novel and complex scent profiles. Additionally, the pharmaceutical sector's continued investment in small molecule therapeutics contributes to its market expansion. Current production focuses on regions with strong chemical manufacturing infrastructure, with quality control being paramount due to its use in sensitive applications.

Storage and handling of CAS 68885-46-1 require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere to prevent oxidation. While not classified as highly hazardous, proper ventilation is recommended during handling to avoid inhalation exposure. These safety considerations are particularly important given increasing regulatory scrutiny on chemical handling procedures worldwide.

Recent advancements in analytical techniques have improved the characterization of 3-methoxy-4-(methylthio)benzaldehyde. Modern chromatographic methods, especially HPLC-MS and GC-MS, allow for precise quantification in complex matrices. These developments support quality control in industrial applications and facilitate research into new derivatives. The compound's distinctive mass spectral fragmentation pattern serves as a valuable identification marker in analytical workflows.

Environmental fate studies indicate that Benzaldehyde, 3-methoxy-4-(methylthio)- undergoes relatively rapid biodegradation under aerobic conditions, addressing concerns about environmental persistence. This characteristic enhances its appeal for applications where ecological impact is a consideration. Current research explores its potential as a biobased chemical building block, aligning with circular economy principles gaining traction in the chemical industry.

From a regulatory standpoint, 68885-46-1 is not currently subject to major international restrictions, though regional chemical inventories should be consulted for compliance. Manufacturers and users should stay informed about evolving chemical regulations, particularly regarding REACH compliance in European markets and TSCA requirements in the United States, as regulatory landscapes continue to develop in response to new scientific data.

The scientific literature reveals growing interest in the structure-activity relationships of 3-methoxy-4-(methylthio)benzaldehyde derivatives. Computational chemistry approaches are being employed to predict biological activity, reducing development timelines for potential applications. These studies contribute to our understanding of how subtle molecular modifications can significantly alter the compound's properties and applications.

Looking ahead, innovation in Benzaldehyde, 3-methoxy-4-(methylthio)- applications will likely focus on high-value specialty chemicals. Areas to watch include its potential in electronic materials, where its aromatic structure may contribute to novel organic semiconductors, and in cosmeceuticals, responding to consumer demand for multifunctional personal care ingredients. Continued research will undoubtedly uncover new opportunities for this versatile chemical building block.